Cas no 1546197-92-5 (2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid)
2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid
-
- MDL: MFCD25202228
- Inchi: 1S/C11H9FN2O2S/c1-6-9(10(15)16)14-11(17-6)13-8-4-2-7(12)3-5-8/h2-5H,1H3,(H,13,14)(H,15,16)
- InChI Key: CYBCSMGHVSRGRQ-UHFFFAOYSA-N
- SMILES: S1C(C)=C(C(O)=O)N=C1NC1=CC=C(F)C=C1
2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB475007-1 g |
2-(4-Fluoro-phenylamino)-5-methyl-thiazole-4-carboxylic acid |
1546197-92-5 | 1g |
€750.40 | 2023-04-21 | ||
| abcr | AB475007-1g |
2-(4-Fluoro-phenylamino)-5-methyl-thiazole-4-carboxylic acid; . |
1546197-92-5 | 1g |
€750.40 | 2025-04-20 |
2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid
2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic Acid: A Comprehensive Overview
The compound with CAS No. 1546197-92-5, known as 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are well-documented for their diverse biological activities. The structure of this molecule is characterized by a thiazole ring system, a fluorophenylamino group at position 2, and a methyl group at position 5, along with a carboxylic acid moiety at position 4. These structural features contribute to its unique chemical properties and potential therapeutic applications.
Recent studies have highlighted the potential of 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid as a promising candidate in the development of novel therapeutic agents. Its thiazole core is known to exhibit significant biological activity, including anti-inflammatory, antioxidant, and anticancer properties. The fluorophenylamino group further enhances its pharmacokinetic profile, making it a viable option for drug delivery systems. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical targets in the treatment of chronic inflammatory diseases.
One of the most compelling aspects of 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid is its potential role in anticancer therapy. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The methyl group at position 5 plays a crucial role in stabilizing the molecule's structure, thereby enhancing its bioavailability and efficacy. Additionally, the carboxylic acid moiety at position 4 facilitates the formation of bioisosteric analogs, which can be tailored to target specific receptors or pathways involved in cancer progression.
The synthesis of 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the thiazole ring through cyclization reactions, followed by functionalization at specific positions to introduce the fluorophenylamino and methyl groups. The final step involves the introduction of the carboxylic acid group, which is essential for optimizing the molecule's solubility and pharmacokinetic properties.
From an environmental standpoint, 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid has been evaluated for its biodegradability and ecological impact. Studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This characteristic is particularly important for ensuring the sustainability of pharmaceutical compounds and reducing their environmental footprint.
In conclusion, 2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, it holds immense promise for addressing unmet medical needs and improving patient outcomes.
1546197-92-5 (2-(4-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid) Related Products
- 855531-12-3(4-THIAZOLECARBOXYLIC ACID, 2-[(4-CHLOROPHENYL)AMINO]-5-METHYL-)
- 1553555-69-3(5-Methyl-2-(2-trifluoromethylphenylamino)-thiazole-4-carboxylic acid)
- 1549447-16-6(5-Methyl-2-(3-trifluoromethylphenylamino)-thiazole-4-carboxylic acid)
- 1711412-69-9(5-Methyl-2-m-tolylaminothiazole-4-carboxylic acid ethyl ester)
- 887405-91-6(2-(4-Fluoro-phenylamino)-thiazole-4-carboxylic acid)
- 1550051-26-7(5-Methyl-2-(4-trifluoromethylphenylamino)-thiazole-4-carboxylic acid)
- 1547201-90-0(5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid)
- 1508051-73-7(2-(3,5-difluorophenyl)amino-1,3-thiazole-4-carboxylic acid)
- 1551842-02-4(2-(3-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid)
- 1391742-03-2(2-(3,4-Dichlorophenylamino)-5-methylthiazole-4-carboxylic acid)